3-methyl-6-(3,4,5-trimethoxyphenyl)-5H-[1,2,4]triazolo[4,3-b][1,2,4]triazole

• IUPAC Name: 3-methyl-6-(3,4,5-trimethoxyphenyl)-5H-[1,2,4]triazolo[4,3-b][1,2,4]triazole
• InChI: InChI=1S/C13H15N5O3/c1-7-15-16-13-14-12(17-18(7)13)8-5-9(19-2)11(21-4)10(6-8)20-3/h5-6H,1-4H3,(H,14,16,17)
• InChI Key: HVDWILPGOLKBTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1NC(=N2)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C13H15N5O3
• Molecular Weight: 289.29 g/mol

Description

1,2,4-Triazoles are a class of azaheterocyclic compounds that have been the focus of renewed interest among organic and medicinal chemists due to their stability and potential for a broad spectrum of biological activities. They act as important pharmacophores by interacting with biological receptors with high affinity owing to their dipole character, hydrogen bonding capacity, rigidity, and solubility.

Molecular Structure Analysis

1,2,4-Triazoles have a molecular formula of C2H3N3 and can exist in two tautomeric forms, 1H-1,2,4-triazole and 4H-1,2,4-triazole, with the former being more stable.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazoles can vary widely depending on the specific substituents attached to the triazole ring. Some compounds containing a benzyl group in the 4-position of the 1,2,4-triazole have been found to inhibit the growth of certain bacteria more strongly than 4-phenyl derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazoles can vary depending on their specific structure. In general, they are known for their high stability, dipole character, hydrogen bonding capacity, rigidity, and solubility.

Mechanism of Action

The mechanism of action of 1,2,4-triazoles can vary depending on their specific structure and the biological target they interact with. For example, some 1,2,4-triazoles are used in clinical therapy as antifungal, antibacterial, anticancer, anticonvulsant, antituberculosis, antiviral, antiparasitic, analgesic, and anti-inflammatory agents.

Future Directions

The future directions for research on 1,2,4-triazoles are promising. The comprehensive compilation of work carried out in the last decade on the 1,2,4-triazole nucleus will provide an inevitable scope for researchers for the advancement of novel potential drug candidates having better efficacy and selectivity.